5-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-benzyltriazole-4-carboxamide

• IUPAC Name: 5-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-benzyltriazole-4-carboxamide
• InChI: InChI=1S/C18H17N5O3/c19-17-16(21-22-23(17)10-12-4-2-1-3-5-12)18(24)20-9-13-6-7-14-15(8-13)26-11-25-14/h1-8H,9-11,19H2,(H,20,24)
• InChI Key: UTRQLBFJSSGUPI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=C(N(N=N3)CC4=CC=CC=C4)N
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol

Description

5-amino-N-(1,3-benzodioxol-5-ylmethyl)-1-benzyltriazole-4-carboxamide, also known as BIX-01294, is a small molecule inhibitor of G9a, a histone methyltransferase enzyme that plays a key role in gene regulation. BIX-01294 has been extensively studied for its potential as a therapeutic target in cancer, neurological disorders, and other diseases.

Scientific Research Applications

Synthesis of Peptidomimetics and Biologically Active Compounds

Research has demonstrated that triazole compounds, such as 5-amino-1,2,3-triazole-4-carboxylic acid, are crucial for creating peptidomimetics and other biologically active compounds. A notable study by Ferrini et al. (2015) developed a ruthenium-catalyzed cycloaddition protocol to synthesize protected versions of this triazole amino acid, which were then used to prepare triazole-containing dipeptides and molecules active as HSP90 inhibitors, showcasing triazole's versatility in drug development (Ferrini et al., 2015).

Chemical Transformations and Synthesis Techniques

The chemical behavior of triazole derivatives under specific conditions has been explored to advance synthetic methodologies. Albert's work (1970) on the Dimroth rearrangement of 4-amino-3-benzyl-1,2,3-triazole and its derivatives under alkaline conditions has provided insights into preparing various triazole-based compounds, highlighting the compound's role in chemical synthesis and transformations (Albert, 1970).

Anticancer Agents and Biological Evaluation

Triazole derivatives have been evaluated for their potential as anticancer agents. A study by Butler et al. (2013) synthesized a series of N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives and assessed their cytotoxic effects on breast cancer cell lines, with some compounds showing significant activity. This research underscores the triazole scaffold's potential in developing novel anticancer therapies (Butler et al., 2013).

Antiviral Activities

The antiviral potential of triazole derivatives has also been explored. Hebishy et al. (2020) developed novel benzamide-based 5-aminopyrazoles and their fused heterocycles, which demonstrated significant anti-influenza A virus (H5N1) activity in vitro. This finding indicates the relevance of triazole-based compounds in antiviral drug discovery (Hebishy et al., 2020).